Cas no 53984-81-9 (2-Bromo-N-(2,6-dimethylphenyl)butanamide)

• Product Name: 2-Bromo-N-(2,6-dimethylphenyl)butanamide
• CAS No: 53984-81-9
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 3168526
• PubChem ID: 13010804
• Update Time: 2025-10-29

2-Bromo-N-(2,6-dimethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2,6-dimethylphenyl)butanamide
• LS-02615
• SCHEMBL7221331
• N-(2-bromo-butyryl)-2,6-dimethyl-aniline
• STK504328
• N-(2-bromo-butyryl)--2,6-dimethyl-aniline
• 2-Bromo-N-(2,6-dimethylphenyl)butanamide, AldrichCPR
• MFCD00297400
• ALBB-007142
• AKOS016345500
• JGDSSRKVVDAVPO-UHFFFAOYSA-N
• AKOS000265386
• G66149
• 53984-81-9

• Inchi： 1S/C12H16BrNO/c1-4-10(13)12(15)14-11-8(2)6-5-7-9(11)3/h5-7,10H,4H2,1-3H3,(H,14,15)
• InChI Key： JGDSSRKVVDAVPO-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C(C)=CC=CC=1C)=O)CC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

2-Bromo-N-(2,6-dimethylphenyl)butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-(2,6-dimethylphenyl)butanamide

2-Bromo-N-(2,6-dimethylphenyl)butanamide (CAS No. 53984-81-9): A Comprehensive Overview

2-Bromo-N-(2,6-dimethylphenyl)butanamide (CAS No. 53984-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated amide derivative is structurally characterized by a 2,6-dimethylphenyl group attached to a butanamide backbone with a bromine substituent at the second carbon. Its unique molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's chemical properties include a molecular weight of 270.17 g/mol and a purity typically exceeding 98% in commercial samples. Researchers value 2-Bromo-N-(2,6-dimethylphenyl)butanamide for its excellent solubility in common organic solvents like dichloromethane, ethyl acetate, and acetone, while being practically insoluble in water. These properties make it particularly useful in organic synthesis where precise control over reaction conditions is required.

In pharmaceutical applications, CAS 53984-81-9 serves as a crucial building block for the synthesis of various drug candidates. Recent studies have explored its potential in developing novel anti-inflammatory agents and kinase inhibitors. The presence of both the bromine atom and the dimethylphenyl group allows for diverse chemical modifications, enabling medicinal chemists to create targeted molecular libraries for drug discovery programs.

The agrochemical industry has shown growing interest in 2-Bromo-N-(2,6-dimethylphenyl)butanamide derivatives for developing next-generation crop protection agents. Its structural features make it suitable for creating compounds with specific modes of action against agricultural pests while maintaining favorable environmental profiles. Researchers are particularly investigating its potential in creating selective herbicides with reduced toxicity to non-target organisms.

From a market perspective, the demand for 53984-81-9 has been steadily increasing, with major suppliers reporting year-over-year growth in sales volume. The compound's price stability and reliable supply chain have made it attractive to both academic researchers and industrial chemists. Current market trends suggest that innovative applications in material science may further drive demand in coming years.

Synthetic methodologies for producing 2-Bromo-N-(2,6-dimethylphenyl)butanamide typically involve the bromination of N-(2,6-dimethylphenyl)butanamide under controlled conditions. Recent advancements have focused on optimizing the reaction yield while minimizing byproduct formation. Green chemistry approaches using catalytic bromination methods have shown particular promise in making the synthesis more sustainable and cost-effective.

Analytical characterization of CAS No. 53984-81-9 typically involves a combination of techniques including HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications.

Storage and handling of 2-Bromo-N-(2,6-dimethylphenyl)butanamide require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at temperatures between 2-8°C to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material.

Recent research breakthroughs have highlighted novel applications of 53984-81-9 in materials science, particularly in the development of specialty polymers and liquid crystals. The compound's ability to serve as a photoactive moiety has opened new possibilities in optoelectronic materials. These emerging applications align well with current industry trends toward functional materials with tailored properties.

The regulatory status of 2-Bromo-N-(2,6-dimethylphenyl)butanamide varies by region, but it generally falls under standard laboratory chemical regulations. Manufacturers and distributors typically provide comprehensive safety data sheets (SDS) that detail proper handling procedures and regulatory information. Researchers should consult local regulations before shipping or transferring the compound across borders.

Future prospects for CAS 53984-81-9 appear promising, with several patent applications filed in recent years covering novel derivatives and applications. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial research groups. Ongoing studies are exploring its potential in catalysis and as a ligand in transition metal complexes.

For researchers seeking high-quality 2-Bromo-N-(2,6-dimethylphenyl)butanamide, several reputable suppliers offer the compound in various quantities and purity grades. When sourcing the material, it's advisable to request certificates of analysis and verify the supplier's quality control processes. Bulk quantities are typically available for industrial-scale applications with lead times varying by manufacturer.

In conclusion, 2-Bromo-N-(2,6-dimethylphenyl)butanamide (CAS No. 53984-81-9) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and synthetic versatility ensure it will remain a valuable tool for researchers developing new pharmaceuticals, agrochemicals, and advanced materials. As scientific understanding of this compound grows, we can anticipate even more innovative applications emerging in the coming years.